Cas no 389074-01-5 (4-methyl-N-2,2,2-trichloro-1-({4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}amino)ethylbenzamide)

• Product Name: 4-methyl-N-2,2,2-trichloro-1-({4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}amino)ethylbenzamide
• CAS No: 389074-01-5
• MF: C₂₂H₂₂Cl₃N₅O₃S
• MW: 542.865780353546
• CID: 6089696
• PubChem ID: 2884868
• Update Time: 2025-07-08

4-methyl-N-2,2,2-trichloro-1-({4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}amino)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-2,2,2-trichloro-1-({4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}amino)ethylbenzamide
• 4-methyl-N-(2,2,2-trichloro-1-((4-(N-(4,6-dimethylpyrimidin-2-yl)sulfamoyl)phenyl)amino)ethyl)benzamide
• Benzamide, 4-methyl-N-[2,2,2-trichloro-1-[[4-[[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl]phenyl]amino]ethyl]-
• 4-methyl-N-[2,2,2-trichloro-1-({4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}amino)ethyl]benzamide
• AKOS016288265
• 389074-01-5
• 4-methyl-N-[2,2,2-trichloro-1-[4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]anilino]ethyl]benzamide
• AKOS000532335
• F0170-0571

• Inchi： 1S/C22H22Cl3N5O3S/c1-13-4-6-16(7-5-13)19(31)29-20(22(23,24)25)28-17-8-10-18(11-9-17)34(32,33)30-21-26-14(2)12-15(3)27-21/h4-12,20,28H,1-3H3,(H,29,31)(H,26,27,30)
• InChI Key： VZHQCMZIPMCDBF-UHFFFAOYSA-N
• SMILES： C(NC(NC1=CC=C(S(NC2=NC(C)=CC(C)=N2)(=O)=O)C=C1)C(Cl)(Cl)Cl)(=O)C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 541.050894g/mol
• Monoisotopic Mass: 541.050894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Density: 1.470±0.06 g/cm3(Predicted)
• pka: 7.49±0.10(Predicted)

Additional information on 4-methyl-N-2,2,2-trichloro-1-({4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}amino)ethylbenzamide

Comprehensive Analysis of 4-methyl-N-2,2,2-trichloro-1-({4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}amino)ethylbenzamide (CAS No. 389074-01-5)

The compound 4-methyl-N-2,2,2-trichloro-1-({4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}amino)ethylbenzamide (CAS No. 389074-01-5) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its complex structure, featuring a trichloroethyl moiety and a dimethylpyrimidinyl sulfamoylphenyl group, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

One of the most frequently searched topics related to this compound is its synthetic pathway. Researchers often inquire about the optimal conditions for synthesizing 4-methyl-N-2,2,2-trichloro-1-({4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}amino)ethylbenzamide, including catalysts, solvents, and reaction temperatures. Recent advancements in green chemistry have also sparked interest in eco-friendly synthesis methods, aligning with global sustainability goals. The compound's structural complexity presents both challenges and opportunities for innovative synthetic strategies.

Another area of focus is the compound's biological activity. Preliminary studies suggest that 4-methyl-N-2,2,2-trichloro-1-({4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}amino)ethylbenzamide may exhibit enzyme inhibitory properties, particularly against targets involved in metabolic pathways. This has led to speculation about its potential as a therapeutic agent or agrochemical. However, rigorous in vitro and in vivo studies are needed to validate these hypotheses. The compound's mechanism of action remains a key question among researchers.

The physicochemical properties of CAS No. 389074-01-5 are also a hot topic. Its solubility, stability, and partition coefficient (logP) are critical for determining its suitability in various applications. For instance, its lipophilicity could influence its bioavailability, a factor of paramount importance in drug development. Computational modeling and QSAR studies are increasingly being employed to predict these properties, reducing the need for extensive experimental trials.

In the context of drug discovery, 4-methyl-N-2,2,2-trichloro-1-({4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}amino)ethylbenzamide is often compared to other sulfonamide derivatives, a class known for their diverse pharmacological effects. The compound's unique substituent pattern may offer advantages in terms of target specificity and reduced off-target effects. This has led to its inclusion in high-throughput screening libraries, where it is evaluated alongside other promising candidates.

From an agrochemical perspective, the compound's potential as a pesticide or herbicide is under scrutiny. Its trichloroethyl group is reminiscent of historically successful agrochemicals, though modern research emphasizes environmental safety and biodegradability. Regulatory compliance and toxicological impact assessments are thus integral to its development in this sector.

The patent landscape surrounding CAS No. 389074-01-5 is another area of interest. Companies and academic institutions are actively investigating its applications, leading to a growing body of intellectual property. Searches for patent filings and licensing opportunities related to this compound have surged, reflecting its commercial potential.

Finally, the compound's role in interdisciplinary research cannot be overlooked. Its molecular structure serves as a template for designing analogs with tailored properties. Collaborations between chemists, biologists, and material scientists are essential to unlock its full potential. As the scientific community continues to explore 4-methyl-N-2,2,2-trichloro-1-({4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}amino)ethylbenzamide, its significance in advancing cutting-edge research becomes increasingly apparent.